Cas no 106723-97-1 (5,8-Dithia-2-azaspiro[3.4]octan-1-one, 2-methyl-3-phenyl-)

• Product Name: 5,8-Dithia-2-azaspiro[3.4]octan-1-one, 2-methyl-3-phenyl-
• CAS No: 106723-97-1
• MF: C₁₂H₁₃NOS₂
• MW: 251.367720365524
• CID: 1180985
• Update Time: 2024-08-05

5,8-Dithia-2-azaspiro[3.4]octan-1-one, 2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Dithia-2-azaspiro[3.4]octan-1-one, 2-methyl-3-phenyl-

• Inchi： 1S/C12H13NOS2/c1-13-10(9-5-3-2-4-6-9)12(11(13)14)15-7-8-16-12/h2-6,10H,7-8H2,1H3
• InChI Key： KNWGOHKXWCRKEA-UHFFFAOYSA-N
• SMILES： C1(=O)C2(SCCS2)C(C2=CC=CC=C2)N1C

Computed Properties

• Exact Mass: 251.04399

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 220-221 °C
• Boiling Point: 465.1±45.0 °C(Predicted)
• PSA: 20.31
• pka: -2.17±0.40(Predicted)